Cas no 89711-25-1 (Phenol, 2,4,5-trimethyl-3-(methylthio)-)

• Product Name: Phenol, 2,4,5-trimethyl-3-(methylthio)-
• CAS No: 89711-25-1
• MF: C₁₀H₁₄OS
• MW: 182.282561779022
• CID: 591784
• PubChem ID: 71325776
• Update Time: 2025-04-19

Phenol, 2,4,5-trimethyl-3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,4,5-trimethyl-3-(methylthio)-
• 2,4,5-trimethyl-3-methylsulfanylphenol
• 89711-25-1
• DTXSID10755054
• 2,4,5-Trimethyl-3-(methylsulfanyl)phenol

• Inchi： 1S/C10H14OS/c1-6-5-9(11)8(3)10(12-4)7(6)2/h5,11H,1-4H3
• InChI Key： VGGZSJGSTVGGJA-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C)C(=CC(C)=C1C)O

Computed Properties

• Exact Mass: 182.07653624g/mol
• Monoisotopic Mass: 182.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.5Ų